2',6'-Dihydroxyacetophenone
Cat. No. B134842
Key on ui cas rn:
699-83-2
M. Wt: 152.15 g/mol
InChI Key: YPTJKHVBDCRKNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06933403B2
Procedure details
In the solution of 220 g(2 mol) of resorcinol in 500 ml of acetic acid, 102 g(1 mol) of acetic anhydride was drop-added for one hour while agitating the solution at 110° C. The mixture was maintained at 110° C. for two hours, and acetic acid was distilled under vacuum. 1 liter of toluene was added to the reaction mixture and the unreacted excess hydroquinone was filtered and collected (recovered amount: 110 g, recycled without any purification process). A desired mono acetyl resorcinol was obtained by evaporating the residue under vacuum. (Yield: 149.7 g(98%). mp: oil, 1H-NMR(200 MHz, CDCl3, ppm) 2.29(s, 3H), 6.53-6.67 (m, 4H), 7.18 (t. 1H)
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:8]=[CH:7][CH:6]=[C:4]([OH:5])[CH:3]=1)[OH:2].[C:9](OC(=O)C)(=[O:11])[CH3:10]>C(O)(=O)C>[C:9]([C:3]1[C:4]([OH:5])=[CH:6][CH:7]=[CH:8][C:1]=1[OH:2])(=[O:11])[CH3:10]
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Inputs
Step One
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Name
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Quantity
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220 g
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Type
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reactant
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Smiles
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C1(O)=CC(O)=CC=C1
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Name
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Quantity
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102 g
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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while agitating the solution at 110° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was maintained at 110° C. for two hours
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Duration
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2 h
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DISTILLATION
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Type
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DISTILLATION
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Details
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acetic acid was distilled under vacuum
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ADDITION
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Type
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ADDITION
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Details
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1 liter of toluene was added to the reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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the unreacted excess hydroquinone was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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collected (
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CUSTOM
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Type
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CUSTOM
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Details
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recovered amount
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(=O)C1=C(O)C=CC=C1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
